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Compound of Interest

Compound Name: Calcein

Cat. No.: B1668213 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Calcein and its common derivative, Calcein AM. Adherence to these procedures will

help ensure safe and effective use in your laboratory operations.

Immediate Safety and Handling
Calcein and its acetoxymethyl ester, Calcein AM, are widely used fluorescent dyes in cellular

biology for determining cell viability. While some safety data sheets (SDS) classify Calcein AM

as a non-hazardous substance, others indicate potential risks, including skin and eye irritation,

and harmful effects if inhaled or ingested.[1][2] Therefore, it is crucial to handle these

compounds with caution.

Personal Protective Equipment (PPE):

When handling Calcein or Calcein AM powder and solutions, the following personal protective

equipment is recommended:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against splashes.[3][4]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile gloves. If there is

direct contact, gloves should be changed immediately.
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Body Protection: A laboratory coat is required to protect skin and clothing.

Respiratory Protection: In cases of insufficient ventilation or when handling the powder form

where dust may be generated, a suitable respirator should be worn.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure. An accessible safety shower and eye wash station should be

readily available.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Calcein ensures safety at every step.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Calcein AM desiccated and protected from light at -20°C. Vials should be allowed to

warm to room temperature before opening to prevent moisture condensation, as Calcein AM

is susceptible to hydrolysis.

Preparation of Solutions:

Calcein AM is typically dissolved in high-quality, anhydrous dimethylsulfoxide (DMSO) to

prepare a stock solution, usually at a concentration of 1 to 5 mM.

The DMSO stock solution should be prepared fresh for a series of experiments. If stored, it

should be kept at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Aqueous working solutions are prone to hydrolysis and should be used within one day.

Experimental Use:

The final working concentration of Calcein AM for cell staining typically ranges from 1 to 10

µM, depending on the cell type and experimental design.
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For fluorescence-based imaging, a final concentration of 2 to 5 µM is often recommended.

For flow cytometry, a lower concentration of 500 nM to 1 µM is generally used.

Spill Management:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE.

Absorb the spill with an inert material and place it in a suitable container for disposal.

Avoid allowing the substance to enter drains or waterways.

First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention if irritation persists.

After skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan
All waste materials, including unused Calcein solutions and contaminated labware, must be

disposed of in accordance with local, state, and federal regulations. Do not dispose of Calcein
down the drain.

Quantitative Data Summary
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Parameter Value Source

Calcein AM Stock Solution 1–5 mM in anhydrous DMSO

Calcein AM Working

Concentration (General)
1–10 µM

Calcein AM Working

Concentration (Imaging)
2–5 µM

Calcein AM Working

Concentration (Flow

Cytometry)

500 nM–1 µM

Calcein Excitation/Emission

Maxima
~494 nm / ~517 nm

Experimental Protocol: Cell Viability Staining with
Calcein AM
This protocol provides a general procedure for staining live cells with Calcein AM. Optimization

may be required for specific cell types and experimental conditions.

Prepare Calcein AM Stock Solution:

Allow a vial of Calcein AM powder to warm to room temperature before opening.

Add the appropriate volume of high-quality, anhydrous DMSO to achieve a 1 mM stock

solution. For example, add 50 µL of DMSO to a 50 µg vial.

Vortex thoroughly to ensure the dye is fully dissolved.

Prepare Calcein AM Working Solution:

Dilute the 1 mM stock solution in a serum-free medium or buffer (e.g., Hanks Balanced

Salt Solution - HBSS) to the desired final working concentration (typically 1-10 µM).

For example, to make a 2 µM working solution, add 20 µL of the 1 mM stock solution to 10

mL of buffer.
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Use the aqueous working solution promptly, preferably within the same day.

Cell Staining:

For adherent cells: Wash the cells once with buffer to remove any residual serum. Add a

sufficient volume of the Calcein AM working solution to cover the cells.

For suspension cells: Pellet the cells by centrifugation and wash once with buffer.

Resuspend the cells in the Calcein AM working solution.

Incubate the cells for 15 to 30 minutes at 37°C, protected from light.

Cell Imaging/Analysis:

After incubation, cells can be imaged directly or washed with buffer to remove excess dye

and reduce background fluorescence.

Analyze the cells using a fluorescence microscope or flow cytometer with appropriate

filters for green fluorescence.

Visual Workflow for Safe Handling of Calcein
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Caption: Workflow for the safe handling of Calcein in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

